Cas no 148583-59-9 (1-(2,6-Dimethoxyphenyl)piperazine)

• Product Name: 1-(2,6-Dimethoxyphenyl)piperazine
• CAS No: 148583-59-9
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• MDL: MFCD03426029
• CID: 91895
• PubChem ID: 7022387
• Update Time: 2025-09-27

1-(2,6-Dimethoxyphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-Dimethoxyphenyl)piperazine
• AC1ODXGL
• ACMC-20n5gu
• AG-D-94244
• CTK4C5854
• KB-146402
• Piperazine,1-(2,6-dimethoxyphenyl)-
• SureCN4849552
• 1-(2,6-DIMETHOXYPHENYL)PIPERAZINE 97%
• FT-0605498
• CS-0302442
• Piperazine, 1-(2,6-dimethoxyphenyl)-
• EN300-1865867
• 148583-59-9
• SCHEMBL4849552
• GS1447
• DTXSID70427442

• MDL： MFCD03426029
• Inchi： 1S/C12H18N2O2/c1-15-10-4-3-5-11(16-2)12(10)14-8-6-13-7-9-14/h3-5,13H,6-9H2,1-2H3
• InChI Key： CAUAGRXHOINATG-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=C(C=1N1CCNCC1)OC

Computed Properties

• Exact Mass: 222.13700
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 33.7Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.08
• Melting Point: 35°C
• Boiling Point: 375.4°C at 760 mmHg
• Flash Point: 180.8°C
• Refractive Index: 1.526
• PSA: 33.73000
• LogP: 1.50720
• Solubility: Not determined
• Sensitiveness: Air Sensitive

1-(2,6-Dimethoxyphenyl)piperazine Security Information

• Hazardous Material transportation number：UN 3259
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• HazardClass：8
• PackingGroup：III
• Risk Phrases：R34
• Packing Group：III
• Safety Term：S26;S36/37/39;S45
• Packing Group：III

Additional information on 1-(2,6-Dimethoxyphenyl)piperazine

Comprehensive Overview of 1-(2,6-Dimethoxyphenyl)piperazine (CAS No. 148583-59-9): Properties, Applications, and Research Insights

1-(2,6-Dimethoxyphenyl)piperazine, identified by its CAS number 148583-59-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the piperazine derivatives family, characterized by a phenyl ring substituted with two methoxy groups at the 2- and 6-positions. Its unique structural features make it a valuable intermediate in synthesizing bioactive molecules, particularly in drug discovery and material science.

The growing interest in piperazine-based compounds stems from their versatile pharmacological properties, including potential applications in central nervous system (CNS) therapeutics. Researchers are actively exploring 1-(2,6-Dimethoxyphenyl)piperazine for its role in modulating neurotransmitter systems, which aligns with current trends in precision medicine and neuropharmacology. Recent studies highlight its relevance in developing novel ligands for serotonin and dopamine receptors, addressing rising global concerns about mental health disorders.

From a chemical perspective, CAS 148583-59-9 exhibits notable stability under standard laboratory conditions, with a molecular formula of C₁₂H₁₈N₂O₂ and a molecular weight of 222.28 g/mol. Its solubility profile—moderate in organic solvents like ethanol and dimethyl sulfoxide (DMSO)—makes it suitable for diverse experimental protocols. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize this compound, ensuring purity and consistency in research applications.

In the context of green chemistry advancements, synthetic routes for 1-(2,6-Dimethoxyphenyl)piperazine have evolved to minimize environmental impact. Modern catalytic methods and solvent-free reactions are increasingly adopted, reflecting the pharmaceutical industry's shift toward sustainable practices. This aligns with frequent search queries about "eco-friendly synthesis of heterocyclic compounds" and "green chemistry in drug development," highlighting the compound's relevance to contemporary scientific discourse.

The compound's potential extends beyond pharmaceuticals. Materials scientists investigate piperazine derivatives like 148583-59-9 for their role in designing functional polymers and liquid crystals. These applications resonate with trending topics such as "smart materials for wearable technology" and "advanced polymer composites," demonstrating the interdisciplinary value of this chemical entity.

Quality control remains paramount when working with 1-(2,6-Dimethoxyphenyl)piperazine. Reputable suppliers provide certificates of analysis (CoA) detailing parameters like purity (typically ≥95% by HPLC), residual solvents, and heavy metal content. Such documentation addresses frequently asked questions about "analytical standards for research chemicals" and "quality assurance in fine chemicals," ensuring transparency for end-users.

Ongoing research continues to uncover new dimensions of CAS 148583-59-9's utility. Recent patent literature reveals investigations into its use as a building block for fluorescent probes in diagnostic imaging—a hot topic in medical technology circles. This application capitalizes on the compound's aromatic system and potential for structural modification, offering exciting possibilities in bioimaging and theranostics.

For researchers handling this compound, proper storage recommendations include protection from light in sealed containers at controlled temperatures (typically 2-8°C). These precautions maintain stability and address common search terms like "storage conditions for sensitive reagents." Safety data sheets (SDS) provide comprehensive handling guidelines, emphasizing standard laboratory practices without classifying the material under hazardous categories.

The global market for piperazine derivatives shows steady growth, driven by pharmaceutical R&D investments. Market analysis reports frequently cite compounds like 1-(2,6-Dimethoxyphenyl)piperazine as key players in the fragment-based drug discovery sector. This economic perspective answers commercial queries about "specialty chemicals market trends" while underscoring the compound's industrial significance.

In conclusion, 1-(2,6-Dimethoxyphenyl)piperazine (148583-59-9) represents a multifaceted research tool with expanding applications across scientific disciplines. Its structural versatility, combined with evolving synthetic methodologies, positions it as a compound of enduring interest in both academic and industrial settings. As research paradigms shift toward targeted therapies and sustainable chemistry, this piperazine derivative continues to offer promising avenues for innovation and discovery.